Cas no 1212822-81-5 (methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 1212822-81-5
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 5196837
• PubChem ID: 39872275
• Update Time: 2023-11-24

methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• methyl(1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, (1R,3S,5R,6R)-rel-
• methyl (1R,3S,5R,6R)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C8H10F3NO2/c1-14-7(13)4-2-3-5(6(3)12-4)8(9,10)11/h3-6,12H,2H2,1H3/t3-,4+,5-,6-/m1/s1
• InChI Key： LIRVRIJXYGMRMG-JGWLITMVSA-N
• SMILES： FC([C@H]1[C@H]2[C@@H]1C[C@@H](C(=O)OC)N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3